Cas no 2411325-35-2 ((2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide)
(2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2411325-35-2
- Z3952174846
- (2E)-4-(dimethylamino)-N-[1-(2-hydroxy-2-methylpropyl)azetidin-3-yl]but-2-enamide
- EN300-26574020
- (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide
-
- Inchi: 1S/C13H25N3O2/c1-13(2,18)10-16-8-11(9-16)14-12(17)6-5-7-15(3)4/h5-6,11,18H,7-10H2,1-4H3,(H,14,17)/b6-5+
- InChI Key: GCIKDNDXNWFJOW-AATRIKPKSA-N
- SMILES: OC(C)(C)CN1CC(C1)NC(/C=C/CN(C)C)=O
Computed Properties
- Exact Mass: 255.19467705g/mol
- Monoisotopic Mass: 255.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 55.8Ų
(2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26574020-0.05g |
(2E)-4-(dimethylamino)-N-[1-(2-hydroxy-2-methylpropyl)azetidin-3-yl]but-2-enamide |
2411325-35-2 | 90% | 0.05g |
$246.0 | 2023-09-14 |
(2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide
Compound Introduction: (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide (CAS No. 2411325-35-2)
The compound (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide, identified by its CAS number 2411325-35-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an amide bond, a dimethylamino group, and a hydroxymethyl side chain, makes it a versatile candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with enhanced biological activity and improved pharmacokinetic properties. The structure of (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the design of drugs that exhibit minimal side effects while maintaining high efficacy.
The amide functional group in this compound plays a pivotal role in its interactions with biological molecules. Amides are known for their ability to form hydrogen bonds, which are essential for stabilizing protein-ligand interactions. This property makes (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide a promising candidate for the development of small-molecule inhibitors targeting various therapeutic pathways.
Furthermore, the dimethylamino group contributes to the compound's overall solubility and bioavailability, which are critical factors in drug formulation. This group also enhances the compound's ability to cross cell membranes, facilitating its entry into target tissues and organs. The hydroxymethyl side chain adds another layer of complexity to the molecule's interactions with biological systems, potentially enabling multiple modes of action.
Recent studies have highlighted the importance of structural diversity in drug design. Compounds like (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide offer a rich palette of structural features that can be tailored to meet specific pharmacological requirements. The combination of an azetidine ring with a butenamide moiety provides a unique scaffold that can be modified to enhance binding affinity and selectivity.
The potential applications of this compound extend across multiple therapeutic areas. For instance, its structural features make it a suitable candidate for the development of anti-inflammatory agents, where precise modulation of protein-protein interactions is crucial. Additionally, its ability to interact with enzymes and receptors suggests potential uses in antiviral and anticancer therapies.
In vitro studies have demonstrated the compound's ability to modulate key signaling pathways involved in inflammation and cell proliferation. These findings align with recent advancements in the field of targeted therapy, where compounds are designed to interact selectively with disease-causing molecules. The structural diversity of (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide allows for fine-tuning its properties to optimize its therapeutic potential.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the production process but also allow for the introduction of structural modifications that can further improve the compound's pharmacological properties.
The pharmacokinetic profile of (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide is another critical aspect that has been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing toxicity.
Ongoing research is focused on elucidating the detailed mechanisms by which this compound exerts its biological effects. By understanding these mechanisms at a molecular level, scientists can identify additional therapeutic applications and optimize drug design strategies. The use of computational modeling and high-throughput screening techniques has accelerated these efforts by providing rapid insights into molecular interactions.
The development of novel pharmaceutical compounds is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. The unique structural features of (2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide offer solutions to some of these challenges by enhancing solubility and reducing metabolic clearance. These improvements are crucial for increasing drug bioavailability and prolonging its therapeutic effects.
In conclusion, (CAS No. 241132535).() represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications.
This.
Molecule.
Demonstrates.
Promising.
Potential.
In.
Medicinal.
Chemistry.
The.
Sophisticated.
Structural.
Diversity.
Broadens.
The.
Spectrum.
Possibilities,
..........,.
2411325-35-2 ((2E)-4-(dimethylamino)-N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylbut-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)